3-Aminomethyl-1-diphenylmethylpiperidine

• Molecular Formula: C19H24N2
• Molecular Weight: 280.4 g/mol
• IUPAC Name: (1-benzhydrylpiperidin-3-yl)methanamine
• InChI: InChI=1S/C19H24N2/c20-14-16-8-7-13-21(15-16)19(17-9-3-1-4-10-17)18-11-5-2-6-12-18/h1-6,9-12,16,19H,7-8,13-15,20H2
• InChI Key: URMWVDCSVRFEMA-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)C(C2=CC=CC=C2)C3=CC=CC=C3)CN

Description

3-Aminomethyl-1-diphenylmethylpiperidine is a useful research compound. Its molecular formula is C19H24N2 and its molecular weight is 280.4 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Step 2): To a suspension of LiAlH4 (10 g, 263 mmol) in THF (100 ml) was added dropwise a solution of 1-diphenylmethylpiperidin-3-carboxamide (32 g, 109 mmol) in THF (130 ml) for 40 mins under stirring and cooling in an ice-bath. After the addition was complete, the mixture was refluxed for 2 hours and then cooled. To the resulting mixture, 15% NaOH aqueous solution and H2O were added dropwise in order, and the insoluble materials were filtered off. The filtrate was dried over MgSO4 and evaporated. The residue was purified by column chromatography on silica gel to give 3-aminomethyl-1-diphenylmethylpiperidine as a colorless oil, 23 g (75.5%).